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Compound of Interest

Compound Name: 2-Bromoethyl benzoate

Cat. No.: B1268086 Get Quote

Essential Safety and Handling Guide for 2-
Bromoethyl Benzoate
For researchers, scientists, and professionals in drug development, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 2-Bromoethyl benzoate, including detailed operational and

disposal plans.

Chemical Identity:

Name: 2-Bromoethyl benzoate

Synonyms: Benzoic Acid 2-Bromoethyl Ester

CAS Number: 939-54-8

Molecular Formula: C9H9BrO2

Molecular Weight: 229.07 g/mol

Hazard Summary: 2-Bromoethyl benzoate is classified as a substance that causes skin and

serious eye irritation.[1] It may also cause respiratory irritation.[2] Therefore, adherence to strict

safety protocols is mandatory to prevent exposure.
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Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling 2-
Bromoethyl benzoate.

PPE Category Specification Citation(s)

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved eye

protection.

[2]

Skin Protection

Chemical-resistant gloves

(inspect before use). A lab coat

or coveralls should be worn to

prevent skin contact.

[1][2]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator. For higher-

level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. Use in a well-

ventilated area or with local

exhaust ventilation.

[1][2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is critical for the safe handling of 2-Bromoethyl
benzoate in a laboratory setting.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]
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Don all required personal protective equipment as specified in the table above before

handling the chemical.

Inspect gloves for any signs of degradation or perforation before use.[2]

2. Handling:

Avoid all direct contact with the skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

When transferring the chemical, do so carefully to prevent spills.

Keep the container tightly closed when not in use.[2]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Contaminated clothing should be removed and washed before reuse.[1]

Dispose of contaminated gloves and other disposable PPE in accordance with disposal

procedures.[2]

Accidental Release and Exposure Measures
Spill:

Evacuate personnel from the immediate area.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE, including respiratory protection.[2]

Contain the spill using an inert absorbent material (e.g., sand, silica gel).[3]

Collect the absorbed material into a suitable, closed container for disposal.[2]

Do not let the product enter drains.[2]
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First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation

occurs, get medical advice/attention.[1][2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[2]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Unused Product and Contaminated Materials: Dispose of as hazardous waste. Offer surplus

and non-recyclable solutions to a licensed disposal company.[2]

Contaminated Packaging: Dispose of the container as unused product.[2] Do not mix with

other waste.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-Bromoethyl benzoate in

a laboratory setting.
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1. Preparation
- Verify fume hood function

- Don all required PPE
- Inspect gloves

2. Handling
- Dispense in fume hood
- Avoid skin/eye contact
- Keep container closed

3. Post-Handling
- Wash hands thoroughly

- Decontaminate work area
- Remove PPE correctly

Spill Response
- Evacuate and ventilate
- Use absorbent material

- Collect for disposal

First Aid
- Follow specific procedures

(Inhalation, Skin, Eye, Ingestion)
- Seek medical attention

4. Waste Disposal
- Segregate hazardous waste

- Use labeled, sealed containers
- Follow institutional protocols

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Bromoethyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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